Cas no 100466-27-1 (Benzoic acid,4-(bromomethyl)-2-nitro-)

• Product Name: Benzoic acid,4-(bromomethyl)-2-nitro-
• CAS No: 100466-27-1
• MF: C₈H₆BrNO₄
• MW: 260.041541576386
• CID: 124110
• PubChem ID: 21947876
• Update Time: 2025-04-18

Benzoic acid,4-(bromomethyl)-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-(bromomethyl)-2-nitro-
• 4-(bromomethyl)-2-nitrobenzoic acid
• 4-CARBOXY-3-NITROBENZYLBROMIDE
• DTXSID50620590
• 100466-27-1
• 4-carboxy-3-nitrobenzyl bromide
• SCHEMBL2276162

• Inchi： 1S/C8H6BrNO4/c9-4-5-1-2-6(8(11)12)7(3-5)10(13)14/h1-3H,4H2,(H,11,12)
• InChI Key： WXFDVFNOBCZEQQ-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C(=O)O)=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 258.94800
• Monoisotopic Mass: 258.94802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• PSA: 83.12000
• LogP: 2.71110